N-(3,4-dimethoxyphenethyl)-3-(4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)propanamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-3-(4-oxo-5H-pyrimido[5,4-b]indol-3-yl)propanamide
• InChI: InChI=1S/C23H24N4O4/c1-30-18-8-7-15(13-19(18)31-2)9-11-24-20(28)10-12-27-14-25-21-16-5-3-4-6-17(16)26-22(21)23(27)29/h3-8,13-14,26H,9-12H2,1-2H3,(H,24,28)
• InChI Key: FEOGTXZLRYOXKJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CCN2C=NC3=C(C2=O)NC4=CC=CC=C43)OC
• Molecular Formula: C23H24N4O4
• Molecular Weight: 420.5 g/mol
• CAS No.: 1105247-86-6

Description

N-(3,4-dimethoxyphenethyl)-3-(4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)propanamide is a useful research compound. Its molecular formula is C23H24N4O4 and its molecular weight is 420.469. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Derivatives

Research has focused on the synthesis of various heterocyclic derivatives involving the pyrimido[5,4-b]indol core, a structure similar to the specified compound. For instance, Shestakov et al. (2009) discussed reactions leading to the formation of 5H-pyrimido[5,4-b]indole derivatives, showcasing methods for alkylation at nitrogen atoms and sulfur atom in different contexts (Shestakov et al., 2009).

Herbicidal Activity

Another area of application involves the synthesis of compounds for agricultural use, particularly as herbicides. Liu et al. (2008) synthesized a compound with potential herbicidal activity and analyzed its crystal structure, offering insights into the structure-activity relationship (Liu et al., 2008).

Medicinal Chemistry

In medicinal chemistry, efforts have been made to explore the potential therapeutic uses of compounds with the pyrimido[5,4-b]indol framework. Dassonville et al. (2008) described synthetic pathways to N-pyridinyl(methyl)indolylpropanamides acting as non-acidic NSAIDs, highlighting the pharmacomodulation at different positions of the indole ring for enhanced biological activity (Dassonville et al., 2008).

Antitumor Activity

Furthermore, the synthesis and evaluation of antitumor activity represent a significant application area. Al-Suwaidan et al. (2016) designed and synthesized 3-benzyl-substituted-4(3H)-quinazolinones, demonstrating broad spectrum antitumor activity, which underscores the potential of pyrimido[5,4-b]indol derivatives in cancer therapy (Al-Suwaidan et al., 2016).